Cas no 1189871-32-6 (1,3-Dihydro-1-d5-phenyl-2H-indol-2-one)

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one structure
1189871-32-6 structure
Product Name:1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
CAS No:1189871-32-6
MF:C14H11NO
MW:214.274051904678
CID:895518
PubChem ID:45039031
Update Time:2024-11-03

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
    • 1-Phenyl-2-indolinone-d5
    • 1-Phenyl-oxindole-d5
    • 1-(2,3,4,5,6-pentadeuteriophenyl)-3H-indol-2-one
    • J-004002
    • 1-(~2~H_5_)Phenyl-1,3-dihydro-2H-indol-2-one
    • 1-[(2,3,4,5,6-?H?)phenyl]-2,3-dihydro-1H-indol-2-one
    • 1189871-32-6
    • DTXSID10661929
    • AKOS030243195
    • Inchi: 1S/C14H11NO/c16-14-10-11-6-4-5-9-13(11)15(14)12-7-2-1-3-8-12/h1-9H,10H2/i1D,2D,3D,7D,8D
    • InChI Key: OWPNVXATCSXTBK-RCQSQLKUSA-N
    • SMILES: O=C1CC2C=CC=CC=2N1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 214.11500
  • Monoisotopic Mass: 214.115447704g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.97240

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D449247-50mg
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
1189871-32-6
50mg
$173.00 2023-05-18
TRC
D449247-500mg
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
1189871-32-6
500mg
$1326.00 2023-05-18
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